N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
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Overview
Description
- Its chemical structure consists of a triazole ring, a pyridine ring, and an acetamide group, all connected through sulfur and carbon atoms.
- The compound exhibits interesting pharmacological properties, making it relevant for scientific research and potential applications.
N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide: , is a synthetic organic compound.
Preparation Methods
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Chemical Reactions Analysis
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Scientific Research Applications
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Properties
CAS No. |
618880-38-9 |
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Molecular Formula |
C20H21N5OS |
Molecular Weight |
379.5 g/mol |
IUPAC Name |
N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C20H21N5OS/c1-4-11-25-19(17-7-5-6-10-21-17)23-24-20(25)27-13-18(26)22-16-9-8-14(2)15(3)12-16/h4-10,12H,1,11,13H2,2-3H3,(H,22,26) |
InChI Key |
ATOKQVRHDBTLFC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=CC=N3)C |
Origin of Product |
United States |
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